Cas no 5350-42-5 (Benzenemethanaminium,N,N,N-trimethyl-a-oxo-,bromide (1:1))

• Product Name: Benzenemethanaminium,N,N,N-trimethyl-a-oxo-,bromide (1:1)
• CAS No: 5350-42-5
• Molecular Formula: C₁₀H₁₄NO+^.Br-
• Molecular Weight: 244.12826
• CID: 383244
• PubChem ID: 20439189

Benzenemethanaminium,N,N,N-trimethyl-a-oxo-,bromide (1:1) Properties

Names and Identifiers

• Benzenemethanaminium,N,N,N-trimethyl-a-oxo-,bromide (1:1)
• benzoyl(trimethyl)azanium
• AC1L8RMB
• AG-F-83890
• Ammonium,benzoyltrimethyl-, bromide (8CI)
• Benzenemethanaminium, N,N,N-trimethyl-a-oxo-, bromide (9CI)
• BENZOYL-TRIMETHYL-AZANIUM
• CTK4J8256
• 5350-42-5
• NSC-25
• NSC25
• benzoyl(trimethyl)azanium;bromide
• SCHEMBL11120892
• Benzenemethanaminium,N,N-trimethyl-.alpha.-oxo-, bromide

• InChIKey： UFJGAGFPFYQSCU-UHFFFAOYSA-M
• Inchi： InChI=1S/C10H14NO.BrH/c1-11(2,3)10(12)9-7-5-4-6-8-9;/h4-8H,1-3H3;1H/q+1;/p-1
• SMILES： C[N+](C)(C)C(=O)C1=CC=CC=C1.[Br-]

Computed Properties

• Exact Mass: 164.10762
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 164.108
• Heavy Atom Count: 12
• Complexity: 163
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: -1.46300
• PSA: 17.07
• Boiling Point: °Cat760mmHg
• Melting Point: 206 ºC
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Alkyldimethylbenzylammonium halides